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Compound of Interest

Compound Name:
(5R,6S)-5-methoxy-4-

oxaspiro[2.5]octan-6-ol

Cat. No.: B11762082

Get Quote

Abstract & Core Directive
Fumagillol (the alcohol derivative of Fumagillin) is a potent, irreversible inhibitor of Methionine

Aminopeptidase 2 (MetAP2), widely utilized in angiogenesis and anti-parasitic research. Its

lipophilic nature and structural sensitivity to photo-degradation present significant challenges in

reproducibility. Improper solubilization often leads to "silent precipitation"—micro-crystals that

form in aqueous media, reducing effective concentration and causing physical cellular stress.

This guide provides a validated, self-consistent protocol for dissolving, storing, and applying

Fumagillol in cell culture, ensuring maximum bioavailability and experimental integrity.

Physicochemical Profile & Solubility
Understanding the chemical limitations of Fumagillol is the first step to reproducible data. It is a

sesquiterpene with an epoxide group and a conjugated polyene chain, making it both

hydrophobic and chemically reactive.
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Table 1: Solubility & Stability Profile
Parameter Specification Critical Note

Molecular Weight 282.38 g/mol —

Primary Solvent DMSO (Anhydrous)
Solubility ≥ 25 mg/mL (~88

mM). Preferred for stock.[1]

Secondary Solvent Ethanol (Absolute)
Solubility ≥ 30 mg/mL. Volatile;

less ideal for long-term stock.

Aqueous Solubility Negligible (< 0.1 mg/mL)
Do NOT dissolve directly in

water or media.

Light Sensitivity High
Polyene chain degrades under

UV/Vis light. Use amber vials.

Storage (Powder) -20°C Desiccated.

Storage (Solution) -80°C
Stable for 6 months in DMSO.

Avoid freeze-thaw cycles.

Mechanism of Action (Biological Context)
To interpret assay results correctly, one must understand the downstream effects of Fumagillol.

It covalently binds His231 in the active site of MetAP2. This inhibition prevents the removal of

N-terminal methionine from nascent proteins, leading to the activation of the p53 pathway and

subsequent G1 cell cycle arrest, particularly in endothelial cells.

Figure 1: Fumagillol Signaling Cascade
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Caption: Fumagillol irreversibly inhibits MetAP2, triggering a stress response that arrests

endothelial proliferation.

Validated Preparation Protocol
Safety Warning: Fumagillol is a mycotoxin.[2][3] Handle in a biosafety cabinet using nitrile

gloves.

Phase A: Stock Solution Preparation (10 mM)
Target: Create a high-concentration master stock in 100% DMSO to minimize solvent volume in

the final assay.

Calculate: For 1 mg of Fumagillol (MW: 282.38 g/mol ):

Equilibrate: Allow the vial of Fumagillol powder to warm to room temperature before opening.

This prevents condensation from forming on the hygroscopic powder.

Dissolve: Add the calculated volume of Anhydrous DMSO (sterile filtered).

Mix: Vortex gently for 30 seconds. Inspect for clarity. If particles remain, sonicate in a water

bath for 2 minutes (protect from light).

Aliquot: Dispense into light-protective (amber) microcentrifuge tubes (e.g., 20 µL aliquots) to

avoid freeze-thaw cycles.

Store: Freeze immediately at -80°C.

Phase B: Serial Dilution & Cell Treatment
Challenge: Preventing "Hydrophobic Crash." When a high-concentration DMSO stock hits

aqueous media, hydrophobic drugs can precipitate instantly.

The "Intermediate Step" Method:

Thaw: Thaw one aliquot of 10 mM stock in the dark at room temperature.

Intermediate Dilution (100x): Prepare a 100 µM intermediate solution.
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Mix: 10 µL of 10 mM Stock + 990 µL of Serum-Free Media (or PBS).

Technique: Add the DMSO stock into the media while vortexing to ensure rapid dispersion.

Final Working Solution (1x): Dilute the intermediate solution into complete cell culture media

to reach the desired assay concentration (e.g., 10 nM - 1 µM).

Example (100 nM): Add 10 µL of Intermediate (100 µM) to 10 mL of Complete Media.

Final DMSO Concentration: 0.001% (Well below the cytotoxicity threshold).

Figure 2: Workflow Diagram
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Caption: Stepwise dilution strategy prevents precipitation shock and ensures homogenous

dosing.

Quality Control & Troubleshooting
Vehicle Control Validation
Fumagillol assays are sensitive. You must run a Vehicle Control containing the exact

concentration of DMSO used in your highest drug treatment (e.g., 0.1% DMSO).

Pass Criteria: Vehicle-treated cells must show >95% viability compared to untreated media.

Fail Criteria: If Vehicle cells show rounded morphology or detachment, your DMSO is toxic or

contaminated.
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Common Failure Modes
Observation Cause Solution

Precipitate in Media "Hydrophobic Crash"

Use the Intermediate Dilution

step. Do not add 100% DMSO

stock directly to static media.

Loss of Potency Photodegradation

Wrap all tubes in foil. Turn off

biosafety cabinet lights during

handling.

Inconsistent IC50 Adsorption to Plastic

Fumagillol is lipophilic. Use

low-binding plasticware or

glass for intermediate dilutions

if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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